Cas no 69-93-2 (Uric acid)

• Product Name: Uric acid
• CAS No: 69-93-2
• MF: C₅H₄N₄O₃
• MW: 168.110260009766
• MDL: MFCD00005712
• CID: 81647
• PubChem ID: 1175
• Update Time: 2025-04-18

Uric acid Chemical and Physical Properties

Names and Identifiers

• Uric acid
• 2,6,8-Trioxypurine
• 1H-Purine-2,6,8(3H)-trione, 7,9-dihydro-
• 1H-Purine-2,6,8-triol
• 2,6,8-Trioxopurine
• 6,8(3H)-trione,7,9-dihydro-1H-Purine-2
• 7,9-Dihydro-1H-purine-2,6,8(3H)-trione
• 8(3h)-trione,7,9-dihydro-1h-purine-6
• Purine-3,6,8(1H,3H,9H)-trione
• 7,9-dihydro-3H-purine-2,6,8-trione
• URIC ACID(RG)
• Uric acid,standard solution
• Uricacid(Technical)
• [14C]-Uric acid
• [3H]-Uric acid
• 1H-Purine-2,6,8(3H)-trione,7,9-dihydro
• 2,6,8(1,3,9)-Purinetrione
• 2,6,8-trihydroxypurine
• 7,9-Dihydro-1H-purine-2,6,8-(3H)-trione
• 8-Hydroxyxanthine
• Lithic acid
• urate
• Urea
• Purine-2,6,8(1H,3H,9H)-trione
• 6,8(3H)-trione, 7,9-dihydro-1H-Purine-2
• 8(3h)-trione, 7,9-dihydro-1h-purine-6
• 2,3,6,7,8,9-hexahydro-1H-purine-2,6,8-trione
• 9H-purine-2,6,8-triol
• 1H-purine-2,6,8(3H,7H,9H)-trione
• LEHOTFFKMJEONL-UHFFFAOYSA-N
• 268
• 69-93-2
• 1198-77-2

• MDL： MFCD00005712
• Inchi： 1S/C5H4N4O3/c10-3-1-2(7-4(11)6-1)8-5(12)9-3/h(H4,6,7,8,9,10,11,12)
• InChI Key： LEHOTFFKMJEONL-UHFFFAOYSA-N
• SMILES： O=C1NC2=C(NC(NC2=O)=O)N1
• BRN： 156158

Computed Properties

• Exact Mass: 168.02800
• Monoisotopic Mass: 168.02834
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 43
• XLogP3: -1.9
• Topological Polar Surface Area: 99.3

Experimental Properties

• Color/Form: White crystals, odorless.
• Density: 1.87
• Melting Point: >300 °C (lit.)
• Boiling Point: 297.02°C (rough estimate)
• Flash Point: 475.7°C
• Refractive Index: 1.9900 (estimate)
• Water Partition Coefficient: Soluble in 1M sodium hydroxide solution. Slightly soluble in water. Insoluble in ether and alcohol.
• Stability/Shelf Life: Stable. Incompatible with acids, bases, oxidising agents.
• PSA: 114.37000
• LogP: -1.76720
• Solubility: Soluble in hot concentrated sulfuric acid, glycerol, alkali solution, sodium acetate and sodium phosphate solution. Insoluble in water, insoluble in alcohol and ether.
• Merck: 9875
• pka: 3.89(at 12℃)

Uric acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 33-36/37/38
• Safety Instruction： S24/25; S36; S26
• RTECS：YU7050080
• Hazardous Material Identification：
• Safety Term：24/25
• Risk Phrases：R33
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds